Cas no 717843-45-3 (3-Bromo-4-methylpicolinonitrile)

• Product Name: 3-Bromo-4-methylpicolinonitrile
• CAS No: 717843-45-3
• MF: C₇H₅BrN₂
• MW: 197.032000303268
• MDL: MFCD12761209
• CID: 839301
• PubChem ID: 21952574
• Update Time: 2025-08-02

3-Bromo-4-methylpicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-methylpicolinonitrile
• 2-Pyridinecarbonitrile, 3-bromo-4-methyl-
• 3-bromo-4-methylpyridine-2-carbonitrile
• 3-Bromo-4-methyl-2-pyridinecarbonitrile
• 3-bromo-4-methylpicolonitrile
• FBVRTASSYFBLLN-UHFFFAOYSA-N
• 3-BroMo-2-cyano-4-Methylpyridine
• 1147AC
• FCH1179762
• AX8236354
• AB0090813
• DTXSID80620664
• MFCD12761209
• A853516
• 3-bromo-4-methyl-pyridine-2-carbonitrile
• 717843-45-3
• SY121451
• CS-0153650
• SCHEMBL1841305
• AMY19010
• AKOS015940775
• DS-18307
• FT-0734820
• C76283

• MDL： MFCD12761209
• Inchi： 1S/C7H5BrN2/c1-5-2-3-10-6(4-9)7(5)8/h2-3H,1H3
• InChI Key： FBVRTASSYFBLLN-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=NC=CC=1C

Computed Properties

• Exact Mass: 195.96400
• Monoisotopic Mass: 195.96361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.7
• XLogP3: 2

Experimental Properties

• Density: 1.61
• Boiling Point: 318℃
• Flash Point: 146℃
• PSA: 36.68000
• LogP: 2.02418

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-Bromo-4-methylpicolinonitrile

Recent Advances in the Application of 3-Bromo-4-methylpicolinonitrile (CAS: 717843-45-3) in Chemical Biology and Pharmaceutical Research

3-Bromo-4-methylpicolinonitrile (CAS: 717843-45-3) has emerged as a key intermediate in the synthesis of bioactive molecules and pharmaceutical compounds. Recent studies highlight its versatility in medicinal chemistry, particularly in the development of kinase inhibitors and other targeted therapies. This compound's unique structural features, including the bromo and cyano functional groups, make it a valuable building block for constructing complex heterocyclic systems with potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 3-Bromo-4-methylpicolinonitrile as a precursor in the synthesis of novel pyridine-based EGFR inhibitors. The research team utilized palladium-catalyzed cross-coupling reactions to efficiently modify the compound, achieving significant improvements in both potency and selectivity against mutant EGFR isoforms. These findings suggest promising applications in non-small cell lung cancer treatment, where EGFR mutations are frequently observed.

In the field of agrochemical research, 3-Bromo-4-methylpicolinonitrile has shown potential as a scaffold for developing new generation pesticides. A recent patent application (WO2023056789) describes its transformation into pyridine-carboxamide derivatives with remarkable insecticidal activity against resistant pest populations. The compound's ability to undergo various nucleophilic substitution reactions while maintaining structural integrity makes it particularly valuable for structure-activity relationship studies in this domain.

From a synthetic chemistry perspective, advances in continuous flow technology have improved the scalability and safety profile of 3-Bromo-4-methylpicolinonitrile production. A 2024 publication in Organic Process Research & Development reported an optimized continuous manufacturing process that achieves >90% yield with significantly reduced hazardous waste generation compared to traditional batch methods. This technological advancement addresses both economic and environmental concerns associated with large-scale production of this important intermediate.

Recent analytical characterization studies using advanced techniques such as X-ray crystallography and 2D NMR have provided deeper insights into the molecular structure and reactivity of 3-Bromo-4-methylpicolinonitrile. These findings, published in the Journal of Molecular Structure (2024), have important implications for predicting its behavior in various chemical transformations and for rational drug design applications where precise molecular geometry is crucial for biological activity.

Looking forward, the pharmaceutical industry is showing increased interest in 3-Bromo-4-methylpicolinonitrile derivatives as potential candidates for addressing emerging therapeutic challenges. Current research directions include exploring its use in PROTAC (proteolysis targeting chimera) development and as a building block for covalent inhibitors targeting challenging protein targets. The compound's chemical versatility and the growing body of knowledge about its reactivity position it as an important tool in modern drug discovery efforts.